rel-(2-((2R,6S)-2,6-Dimethylmorpholino)pyrimidin-5-yl)boronic acid

• Molecular Formula: C10H16BN3O3
• Molecular Weight: 237.07 g/mol
• IUPAC Name: [2-[(2S,6R)-2,6-dimethylmorpholin-4-yl]pyrimidin-5-yl]boronic acid
• InChI: InChI=1S/C10H16BN3O3/c1-7-5-14(6-8(2)17-7)10-12-3-9(4-13-10)11(15)16/h3-4,7-8,15-16H,5-6H2,1-2H3/t7-,8+
• InChI Key: LQWCZMTUSIKNQK-OCAPTIKFSA-N
• Isomeric SMILES: B(C1=CN=C(N=C1)N2C[C@H](O[C@H](C2)C)C)(O)O
• Canonical SMILES: B(C1=CN=C(N=C1)N2CC(OC(C2)C)C)(O)O

Description

rel-(2-((2R,6S)-2,6-Dimethylmorpholino)pyrimidin-5-yl)boronic acid: is a boronic acid derivative that has gained attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with a boronic acid group and a morpholine ring. The presence of the boronic acid group makes it a valuable intermediate in various chemical reactions, particularly in the formation of carbon-carbon bonds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of rel-(2-((2R,6S)-2,6-Dimethylmorpholino)pyrimidin-